Cas no 2228278-77-9 (3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol)

• Product Name: 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol
• CAS No: 2228278-77-9
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6299335
• PubChem ID: 165970229
• Update Time: 2025-06-08

3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol
• EN300-1740487
• 2228278-77-9
• 3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]azetidin-3-ol

• Inchi： 1S/C11H19N3O/c1-7(2)14-9(4)10(8(3)13-14)11(15)5-12-6-11/h7,12,15H,5-6H2,1-4H3
• InChI Key： JSXJQAOQZLXEID-UHFFFAOYSA-N
• SMILES： OC1(C2C(C)=NN(C(C)C)C=2C)CNC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol

Research Briefing on 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol (CAS: 2228278-77-9)

The compound 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol (CAS: 2228278-77-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and azetidine structural motifs, is being investigated for its potential therapeutic applications, particularly in the context of targeted drug design and medicinal chemistry. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for further development.

Recent literature highlights the synthetic pathways for 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol, emphasizing its efficient production through multi-step organic reactions. Researchers have optimized the synthesis to achieve high yields and purity, which is critical for subsequent pharmacological evaluations. The compound's structural features, including the presence of a hydroxyl group on the azetidine ring, suggest potential interactions with biological targets, such as enzymes or receptors involved in inflammatory and metabolic pathways.

Pharmacological studies have demonstrated that 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol exhibits notable bioactivity in preclinical models. For instance, it has shown inhibitory effects on specific kinases implicated in cancer progression, suggesting its utility as a kinase inhibitor. Additionally, its anti-inflammatory properties have been explored in vitro and in vivo, with promising results in reducing cytokine production and modulating immune responses. These findings underscore its potential as a multi-target therapeutic agent.

Mechanistic insights into the compound's action reveal its ability to bind to allosteric sites on target proteins, thereby modulating their activity. Structural-activity relationship (SAR) studies have further elucidated the importance of the pyrazole and azetidine moieties in mediating these interactions. Computational modeling and molecular docking simulations have complemented experimental data, providing a deeper understanding of the compound's binding affinity and selectivity.

Despite these advancements, challenges remain in the development of 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and formulation studies. Ongoing research aims to overcome these hurdles by exploring derivative compounds and novel delivery systems.

In conclusion, 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylazetidin-3-ol represents a promising scaffold in medicinal chemistry, with diverse pharmacological applications. Its recent progress in synthesis, mechanistic studies, and preclinical evaluations highlights its potential to contribute to the development of next-generation therapeutics. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic promise.